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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and experimental

applications of the isotopically labeled compound, Ornidazole-13C2,15N2. This document is

intended for professionals in research and drug development who require detailed information

for the safe and effective use of this compound in a laboratory setting.

Introduction
Ornidazole is a 5-nitroimidazole derivative with established antiprotozoal and antibacterial

properties.[1] Its isotopically labeled counterpart, Ornidazole-13C2,15N2, serves as a crucial

internal standard for quantitative analysis in various analytical methods, including mass

spectrometry.[2][3] Recent research has also unveiled its potential as an inhibitor of the Sonic

hedgehog (Shh) signaling pathway, indicating promising applications in cancer research.[1][4]

[5] This guide consolidates safety data, handling protocols, and key experimental

methodologies associated with Ornidazole-13C2,15N2.

Safety Data and Hazard Information
The following tables summarize the key safety and hazard information for Ornidazole. It is

important to note that while specific data for the isotopically labeled form is limited, the safety

precautions should be considered equivalent to the unlabeled compound.

Hazard Identification
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Hazard Statement GHS Classification Pictogram Signal Word

H302: Harmful if

swallowed
Acute Toxicity 4 (Oral) GHS07 Warning

H315: Causes skin

irritation
Skin Irritation 2 GHS07 Warning

H317: May cause an

allergic skin reaction
Skin Sensitisation 1 GHS07 Warning

H319: Causes serious

eye irritation
Eye Irritation 2 GHS07 Warning

Data sourced from multiple safety data sheets.[6][7]

Toxicological Data
Test Type Species Route Value

LD50 Rat Oral
1780 mg/kg (for

unlabeled Ornidazole)

LD50 Mouse Oral
1139 mg/kg (for

unlabeled Ornidazole)

Data sourced from multiple safety data sheets.[2][6]

Physical and Chemical Properties
Property Value

Chemical Formula ¹³C₂C₅H₁₀ClN¹⁵N₂O₃

Molecular Weight 223.60 g/mol

Appearance Solid

Melting Point 84 - 86 °C (for unlabeled Ornidazole)

Solubility No data available for the labeled compound.

Storage Temperature Room temperature
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Data sourced from multiple safety data sheets and product information pages.[1][6][8][9]

Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to ensure

safety when working with Ornidazole-13C2,15N2.

Engineering Controls
Work in a well-ventilated area.

If handling uncovered, use local exhaust ventilation.[6]

Personal Protective Equipment
PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[10]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws.[7]

Body Protection

Wear a complete suit protecting against

chemicals. The type of protective equipment

must be selected according to the concentration

and amount of the dangerous substance at the

specific workplace.[7]

Respiratory Protection
If ventilation is inadequate, wear respiratory

protection.[6]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[7]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[7]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[7]

Experimental Protocols and Applications
Ornidazole-13C2,15N2 is primarily used as an internal standard in analytical chemistry and as

a research tool in molecular biology.

Use as an Internal Standard in Chromatography
Methodology: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Objective: To accurately quantify the concentration of unlabeled Ornidazole in a sample.

Protocol Outline:

Preparation of Standard Solutions:

Prepare a stock solution of Ornidazole-13C2,15N2 (internal standard) of a known

concentration in a suitable solvent (e.g., acetonitrile or methanol).[3][7]

Prepare a series of calibration standards containing known concentrations of unlabeled

Ornidazole and a fixed concentration of the internal standard.

Sample Preparation:
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To the unknown sample, add a precise volume of the Ornidazole-13C2,15N2 stock

solution.

Chromatographic Conditions (Example):

Column: C18 reverse-phase column.

Mobile Phase: A mixture of acetonitrile and water (e.g., 38:62 v/v), potentially with pH

adjustment.

Flow Rate: 0.8 mL/min.

Detection: UV at 254 nm.

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of unlabeled Ornidazole

to the peak area of the internal standard against the concentration of the unlabeled

Ornidazole standards.

Determine the concentration of Ornidazole in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Workflow Diagram:
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Inhibition of the Sonic Hedgehog (Shh) Signaling
Pathway
Background: Ornidazole has been shown to inhibit the Sonic hedgehog (Shh) signaling

pathway, which is aberrantly activated in several cancers.[4][5] This inhibition leads to reduced

tumor growth and viability.

Experimental Assays:

Cell Viability Assay (MTT Assay): To assess the cytotoxic effects of Ornidazole on cancer

cells.

Wound-Healing Assay: To evaluate the effect of Ornidazole on cancer cell migration.

Comet Assay: To detect DNA damage induced by Ornidazole.

Real-Time Polymerase Chain Reaction (RT-PCR): To quantify the expression of genes

involved in the Shh pathway (e.g., Shh, Smo, Gli1).

Enzyme-Linked Immunosorbent Assay (ELISA): To measure the protein levels of Shh

pathway components.

Signaling Pathway Diagram:
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Stability and Reactivity
Chemical Stability: The product is chemically stable under recommended conditions of

storage, use, and temperature.[6]

Conditions to Avoid: Do not expose to temperatures exceeding 50 °C/122 °F.[6]

Incompatible Materials: Oxidizing agents, alkalis (lye), etchants, and acids.[6]

Hazardous Decomposition Products: In case of fire, toxic pyrolysis products may be

liberated.[6]

Disposal Considerations
Dispose of waste according to applicable local, state, and federal regulations. Do not allow the

product to enter surface water or drains. This material and its container must be disposed of as

hazardous waste.[6]

Conclusion
Ornidazole-13C2,15N2 is a valuable tool for researchers in both analytical chemistry and

molecular biology. Adherence to the safety guidelines and handling procedures outlined in this

document is paramount to ensure a safe laboratory environment. The provided experimental

frameworks offer a starting point for the application of this compound in quantitative analysis

and in the investigation of cellular signaling pathways. As with any chemical reagent, users

should consult the most recent and specific Safety Data Sheet provided by their supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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